Cas no 2229295-65-0 (tert-butyl N-5-(2-amino-1-hydroxypropan-2-yl)-2-methylphenylcarbamate)

• Product Name: tert-butyl N-5-(2-amino-1-hydroxypropan-2-yl)-2-methylphenylcarbamate
• CAS No: 2229295-65-0
• MF: C₁₅H₂₄N₂O₃
• MW: 280.362664222717
• CID: 6286973
• PubChem ID: 165879901
• Update Time: 2025-06-27

tert-butyl N-5-(2-amino-1-hydroxypropan-2-yl)-2-methylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(2-amino-1-hydroxypropan-2-yl)-2-methylphenylcarbamate
• tert-butyl N-[5-(2-amino-1-hydroxypropan-2-yl)-2-methylphenyl]carbamate
• EN300-1876284
• 2229295-65-0

• Inchi： 1S/C15H24N2O3/c1-10-6-7-11(15(5,16)9-18)8-12(10)17-13(19)20-14(2,3)4/h6-8,18H,9,16H2,1-5H3,(H,17,19)
• InChI Key： NCFMNYPZRVKMCI-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C)C=CC(=C1)C(C)(CO)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.17869263g/mol
• Monoisotopic Mass: 280.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-5-(2-amino-1-hydroxypropan-2-yl)-2-methylphenylcarbamate

tert-butyl N-5-(2-amino-1-hydroxypropan-2-yl)-2-methylphenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-5-(2-amino-1-hydroxypropan-2-yl)-2-methylphenylcarbamate (CAS No. 2229295-65-0) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which combines a tert-butyl group with a phenylcarbamate moiety, making it a versatile building block for further chemical modifications. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, opening new avenues for its utilization in cutting-edge research and industrial applications.

tert-butyl N-5-(2-amino-1-hydroxypropan-2-yl)-2-methylphenylcarbamate belongs to the class of carbamates, which are widely used in the pharmaceutical industry due to their ability to form bioisosteric replacements for carboxylic acids. The presence of the tert-butyl group enhances the compound's stability and lipophilicity, making it an ideal candidate for drug delivery systems. Recent studies have demonstrated its potential as a prodrug precursor, where the tert-butyl group can be cleaved under specific physiological conditions to release the active pharmaceutical ingredient (API). This property has garnered significant attention from researchers focusing on controlled drug release mechanisms.

The structural complexity of tert-butyl N-5-(2-amino-1-hydroxypropan-2-yl)-2-methylphenylcarbamate lies in its phenyl ring substituted with a methyl group and a hydroxypiperidine moiety. The hydroxypiperidine group introduces additional functionality, enabling the compound to participate in various biochemical interactions. For instance, the amino group within the hydroxypiperidine structure can act as a nucleophile in enzymatic reactions, making this compound a promising candidate for enzyme inhibition studies. Recent research has explored its potential as a substrate for protease inhibitors, highlighting its role in drug discovery efforts targeting neurodegenerative diseases.

In terms of synthesis, tert-butyl N-5-(2-amino-1-hydroxypropan-2-yl)-2-methylphenylcarbamate is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of microwave-assisted synthesis has significantly improved the yield and purity of this compound, reducing production times and enhancing scalability. This advancement has been particularly beneficial for industries relying on large-scale production of fine chemicals.

From an environmental perspective, tert-butyl N-5-(2-amino-1-hydroxypropan-2-yl)-2-methylphenylcarbamate exhibits favorable biodegradation properties, making it an eco-friendly alternative to traditional chemical intermediates. Studies conducted under simulated environmental conditions have shown that this compound undergoes rapid microbial degradation, minimizing its ecological footprint. This attribute aligns with the growing demand for sustainable chemical processes in the pharmaceutical and agrochemical sectors.

Looking ahead, tert-butyl N-5-(2-amino-1-hydroxypropan-2-yl)-2-methylphenylcarbamate is poised to play a pivotal role in the development of next-generation therapeutics and agricultural chemicals. Its unique combination of structural features and functional groups positions it as a key intermediate in the synthesis of complex molecules with tailored biological activities. As research continues to uncover new applications for this compound, its significance in the chemical sciences is expected to grow exponentially.